Cas no 1443340-77-9 (4-(azepan-1-ylmethyl)-3-fluorobenzenethiol)

• Product Name: 4-(azepan-1-ylmethyl)-3-fluorobenzenethiol
• CAS No: 1443340-77-9
• MF: C₁₃H₁₈FNS
• MW: 239.352125644684
• MDL: MFCD19443617
• CID: 5170365
• Update Time: 2026-03-04

4-(azepan-1-ylmethyl)-3-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-ylmethyl)-3-fluorobenzenethiol

• MDL： MFCD19443617
• Inchi： 1S/C13H18FNS/c14-13-9-12(16)6-5-11(13)10-15-7-3-1-2-4-8-15/h5-6,9,16H,1-4,7-8,10H2
• InChI Key： XMGVUNQKKICYLY-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN2CCCCCC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 4-(azepan-1-ylmethyl)-3-fluorobenzenethiol

4-(azepan-1-ylmethyl)-3-fluorobenzenethiol (CAS No. 1443340-77-9): A Comprehensive Overview

4-(azepan-1-ylmethyl)-3-fluorobenzenethiol (CAS No. 1443340-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated benzenethiol derivative features a unique molecular structure combining an azepane ring with a thiol functional group, making it particularly valuable for various applications in drug discovery and advanced material synthesis.

The compound's chemical structure consists of a fluorobenzene core substituted with both a thiol group (-SH) at position 3 and an azepan-1-ylmethyl moiety at position 4. This combination of structural elements contributes to its distinctive physicochemical properties, including moderate lipophilicity and potential for hydrogen bonding interactions. Researchers have shown growing interest in this heterocyclic thiol compound due to its versatility in organic synthesis and potential biological activities.

In pharmaceutical research, 4-(azepan-1-ylmethyl)-3-fluorobenzenethiol serves as a valuable building block for the development of novel drug candidates. Its structure makes it particularly interesting for medicinal chemists exploring GPCR-targeting compounds or enzyme inhibitors. The presence of both the fluorine atom and thiol group offers opportunities for strategic modifications, allowing for fine-tuning of molecular properties in drug design projects.

Recent studies in materials science have highlighted the potential of this compound in the development of advanced polymers and surface modification agents. The thiol functionality enables its use in gold surface chemistry applications, while the azepane ring contributes to interesting conformational properties that may influence material characteristics. These applications align with current industry trends toward functional materials with precisely controlled surface properties.

The synthesis of 4-(azepan-1-ylmethyl)-3-fluorobenzenethiol typically involves multi-step organic reactions, with careful attention to protecting group strategies for the thiol functionality. Modern synthetic approaches often employ catalytic methods to improve efficiency and yield, reflecting the growing emphasis on green chemistry principles in chemical manufacturing. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality control.

From a commercial perspective, 1443340-77-9 has seen increasing demand from both pharmaceutical research organizations and specialty chemical suppliers. The compound is generally available in research quantities from fine chemical vendors, with current market trends showing steady growth in the fluorinated building blocks sector. Proper handling requires standard laboratory precautions, with particular attention to the thiol group's reactivity and potential odor characteristics.

Ongoing research continues to explore new applications for this versatile chemical intermediate. Recent publications have investigated its potential in bioconjugation chemistry and as a precursor for heterocyclic compounds with potential biological activity. These developments position 4-(azepan-1-ylmethyl)-3-fluorobenzenethiol as an important tool in modern chemical research, particularly in fields requiring precise molecular control and functional group diversity.

The stability and storage conditions for this compound follow standard protocols for thiol-containing compounds, typically recommending storage under inert atmosphere at low temperatures. Researchers working with CAS 1443340-77-9 should be aware of its sensitivity to oxidation and take appropriate measures to maintain compound integrity during storage and handling.

Looking forward, the scientific community anticipates continued interest in fluorinated thiol compounds like 4-(azepan-1-ylmethyl)-3-fluorobenzenethiol, particularly as research expands in areas such as targeted drug delivery systems and smart materials. The compound's unique combination of structural features ensures its relevance in addressing current challenges in both medicinal chemistry and materials development, making it a valuable addition to the toolkit of modern researchers.